Cas no 84184-51-0 (Methyl 4-Benzyloxy Cinnamate)

• Product Name: Methyl 4-Benzyloxy Cinnamate
• CAS No: 84184-51-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1061376
• PubChem ID: 5705500
• Update Time: 2025-07-18

Methyl 4-Benzyloxy Cinnamate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Benzyloxy Cinnamate
• (2E)-3-[4-(PhenylMethoxy)phenyl]-2-propenoic Acid Methyl Ester
• methyl (E)-3-(4-phenylmethoxyphenyl)prop-2-enoate
• Methyl 4-Benzyloxy C
• 4-benzyloxycinnamic acid methyl ester
• 4-benzyloxy-trans-cinnamic acid methyl ester
• 4-Benzyloxy-trans-zimtsaeure-methylester
• methyl (2E)-3-[4-(benzyloxy)phenyl]prop-2-enoate
• methyl (2e)-3-[4-(benzyloxy)phenyl]acrylate
• MS-10994
• DTXSID90420692
• SCHEMBL2776601
• methyl(2E)-3-[4-(benzyloxy)phenyl]prop-2-enoate
• AKOS000295934
• 84184-51-0
• STL480809

• MDL： MFCD00599157
• Inchi： 1S/C17H16O3/c1-19-17(18)12-9-14-7-10-16(11-8-14)20-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b12-9+
• InChI Key： XQOAFLYGJKNOAR-FMIVXFBMSA-N
• SMILES： O(C1C=CC(/C=C/C(=O)OC)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 422.4±25.0 °C at 760 mmHg
• Flash Point: 179.7±17.8 °C
• PSA: 35.53000
• LogP: 3.45180
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-Benzyloxy Cinnamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-Benzyloxy Cinnamate

Research Brief on Methyl 4-Benzyloxy Cinnamate (CAS: 84184-51-0): Recent Advances and Applications

Methyl 4-Benzyloxy Cinnamate (CAS: 84184-51-0) is a synthetic cinnamate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a bioactive compound with anti-inflammatory, antioxidant, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential clinical applications.

One of the key areas of interest is the compound's ability to modulate cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-Benzyloxy Cinnamate inhibits the NF-κB pathway, which is crucial in inflammation and cancer progression. The study utilized in vitro models to show that the compound reduces the expression of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent.

Another significant advancement is the optimization of synthetic routes for Methyl 4-Benzyloxy Cinnamate. A recent patent (US20230183245) describes an improved method for its synthesis, achieving higher yields and purity. This development is particularly important for scaling up production for preclinical and clinical studies. The patent highlights the use of green chemistry principles, reducing the environmental impact of the synthesis process.

In the context of cancer research, Methyl 4-Benzyloxy Cinnamate has shown promise as a chemopreventive agent. A 2022 study in Cancer Research revealed that the compound induces apoptosis in colorectal cancer cells by activating the intrinsic mitochondrial pathway. The researchers also noted its synergistic effects when combined with conventional chemotherapeutic agents, potentially reducing the required dosage and minimizing side effects.

Despite these promising findings, challenges remain in the clinical translation of Methyl 4-Benzyloxy Cinnamate. Pharmacokinetic studies indicate that the compound has limited bioavailability, prompting researchers to explore novel drug delivery systems. A 2023 paper in Advanced Drug Delivery Reviews discussed the use of nanoparticle-based carriers to enhance the compound's solubility and target specificity.

In conclusion, Methyl 4-Benzyloxy Cinnamate (CAS: 84184-51-0) represents a versatile compound with significant potential in pharmaceutical applications. Ongoing research is focused on overcoming its limitations and unlocking its full therapeutic potential. Future studies should prioritize in vivo validation and clinical trials to translate these findings into practical treatments.